BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-cyano-N-(2-
hydroxyethyl)acetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-cyano-N-(2-
Compound Name: _
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide. The information is intended to
support research and development activities in the chemical and pharmaceutical sciences.

Chemical and Physical Properties

2-cyano-N-(2-hydroxyethyl)acetamide is a functionalized organic molecule containing nitrile,
amide, and hydroxyl groups. These features make it a versatile building block in organic
synthesis.[1] While specific, experimentally determined physical properties for this compound
are not readily available in the literature, data for the closely related compound 2-
cyanoacetamide (CAS 107-91-5) can provide some context. It is important to note that the
addition of the N-(2-hydroxyethyl) group will influence these properties.

Table 1: Physicochemical Properties of 2-cyano-N-(2-hydroxyethyl)acetamide and the
Related 2-cyanoacetamide
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2-cyano-N-(2- 2-cyanoacetamide (for
Property . .
hydroxyethyl)acetamide comparison)
CAS Number 15029-40-0[2] 107-91-5[3]
Molecular Formula C5H8N202[2] C3H4N20[3]

Molecular Weight 128.13 g/mol [2][4] 84.08 g/mol [3]
2-cyano-N-(2- )

IUPAC Name ) 2-cyanoacetamide[3]
hydroxyethyl)acetamide[2]

SMILES O=C(NCCO)CC#N C(C#N)C(=O)N[3]

Melting Point Data not available 119-121 °CJ5]

Boiling Point Data not available 154.34°C (estimate)[5]

- ] Soluble in cold water (1g in
Solubility Data not available

6.5mi)[5]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-cyano-N-(2-

hydroxyethyl)acetamide. Publicly available spectral data indicates the following:[4]

e 1H NMR: Proton nuclear magnetic resonance spectroscopy can confirm the presence of the

ethyl bridge, the methylene group adjacent to the nitrile, and the protons on the amide and

hydroxyl groups.

e 13C NMR: Carbon-13 NMR spectroscopy provides information on the carbon skeleton of the

molecule, including the distinct signals for the carbonyl, nitrile, and the two carbons of the

hydroxyethyl group.

o FTIR: Fourier-transform infrared spectroscopy is useful for identifying the characteristic

vibrational frequencies of the functional groups, such as the C=N stretch of the nitrile, the

C=0 stretch of the amide, and the O-H stretch of the hydroxyl group.

e Raman Spectroscopy: Raman spectra can provide complementary vibrational information to

FTIR.
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e Mass Spectrometry: Mass spectrometry determines the molecular weight and can reveal
fragmentation patterns useful for structural elucidation.

Experimental Protocols

The synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide is primarily achieved through the
reaction of an activated cyanoacetic acid derivative with 2-aminoethanol (ethanolamine).[1]
Below are generalized experimental protocols based on common synthetic routes described in
the literature.

Synthesis from Ethyl Cyanoacetate

This is a common and straightforward method for the preparation of 2-cyano-N-(2-
hydroxyethyl)acetamide.[1]

Reaction:
NCCH2COCI| + HOCH2CH2NH2z + (C2Hs)sN - NCCH2CONHCH2CH20H + (C2Hs)sN-HCI

Caption: Reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide leading to heterocycles.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the published scientific literature regarding
the biological activity and involvement of 2-cyano-N-(2-hydroxyethyl)acetamide in cellular
signaling pathways. While the broader class of cyanoacetamide derivatives has been
investigated for various biological activities, including potential therapeutic applications,
dedicated studies on this particular molecule are not readily available.

[1]Future research may explore the potential for this compound or its derivatives to interact with
biological targets, but at present, no established signaling pathways can be described or
visualized.

Conclusion

2-cyano-N-(2-hydroxyethyl)acetamide is a readily accessible and highly functionalized
molecule with significant potential as a building block in synthetic organic chemistry, particularly
for the construction of diverse heterocyclic systems. While its fundamental chemical identity is
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well-established, a comprehensive public dataset of its physical and biological properties is still
lacking. The experimental protocols provided in this guide offer a starting point for its synthesis
and further investigation into its chemical and potential biological characteristics. Further
research is warranted to fully elucidate the properties and potential applications of this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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